Cas no 1503281-02-4 (3-amino-1-{imidazo1,2-apyridin-3-yl}propan-1-one)

• Product Name: 3-amino-1-{imidazo1,2-apyridin-3-yl}propan-1-one
• CAS No: 1503281-02-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6216567
• PubChem ID: 82602912
• Update Time: 2025-05-21

3-amino-1-{imidazo1,2-apyridin-3-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{imidazo1,2-apyridin-3-yl}propan-1-one
• EN300-1770759
• 3-amino-1-{imidazo[1,2-a]pyridin-3-yl}propan-1-one
• 1503281-02-4

• Inchi： 1S/C10H11N3O/c11-5-4-9(14)8-7-12-10-3-1-2-6-13(8)10/h1-3,6-7H,4-5,11H2
• InChI Key： MWNYYRCDSBPUGB-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.4Ų

Additional information on 3-amino-1-{imidazo1,2-apyridin-3-yl}propan-1-one

Comprehensive Overview of 3-amino-1-{imidazo[1,2-a]pyridin-3-yl}propan-1-one (CAS No. 1503281-02-4)

3-amino-1-{imidazo[1,2-a]pyridin-3-yl}propan-1-one (CAS No. 1503281-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique imidazo[1,2-a]pyridine scaffold, which is known for its versatile applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to bioactive molecules.

The molecular structure of 3-amino-1-{imidazo[1,2-a]pyridin-3-yl}propan-1-one includes an amino group attached to a propanone chain, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in the synthesis of more complex heterocyclic compounds. Recent studies have explored its role in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine and AI-driven drug design.

In the context of SEO optimization, this compound is often searched alongside terms like "imidazo[1,2-a]pyridine derivatives", "small molecule therapeutics", and "CAS 1503281-02-4 applications". These long-tail keywords reflect the growing interest in niche chemical entities for biomedical innovation. Its solubility in polar solvents like DMSO and methanol further broadens its utility in laboratory settings.

From a market perspective, the demand for 3-amino-1-{imidazo[1,2-a]pyridin-3-yl}propan-1-one is rising due to its relevance in high-throughput screening and fragment-based drug discovery. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to academic and industrial clients. Its stability under standard storage conditions (-20°C) also makes it a practical choice for long-term research projects.

Recent advancements in computational chemistry have enabled deeper insights into the structure-activity relationship (SAR) of this molecule. Virtual screening tools, such as molecular docking and QSAR modeling, predict its potential interactions with biological targets like protein kinases and ion channels. These findings are frequently discussed in forums focused on drug repurposing and chemoinformatics.

Environmental and safety profiles of CAS 1503281-02-4 are equally critical. While not classified as hazardous, proper handling protocols—such as using PPE and working in a fume hood—are recommended. Regulatory databases like PubChem and Reaxys provide detailed toxicity data, ensuring compliance with GLP standards.

In summary, 3-amino-1-{imidazo[1,2-a]pyridin-3-yl}propan-1-one exemplifies the intersection of organic chemistry and biomedical science. Its multifaceted applications, coupled with increasing visibility in scientific literature, position it as a compound of enduring relevance. For researchers exploring imidazo[1,2-a]pyridine analogs or pharmacophore optimization, this molecule offers a compelling case study.